Cas no 2228681-27-2 (2-(4,4-dimethylcyclohexyl)ethane-1-thiol)
2-(4,4-dimethylcyclohexyl)ethane-1-thiol Chemical and Physical Properties
Names and Identifiers
-
- 2-(4,4-dimethylcyclohexyl)ethane-1-thiol
- EN300-1774008
- 2228681-27-2
-
- Inchi: 1S/C10H20S/c1-10(2)6-3-9(4-7-10)5-8-11/h9,11H,3-8H2,1-2H3
- InChI Key: DEDPKFPVIXOZQE-UHFFFAOYSA-N
- SMILES: SCCC1CCC(C)(C)CC1
Computed Properties
- Exact Mass: 172.12857181g/mol
- Monoisotopic Mass: 172.12857181g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 1Ų
2-(4,4-dimethylcyclohexyl)ethane-1-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1774008-0.05g |
2-(4,4-dimethylcyclohexyl)ethane-1-thiol |
2228681-27-2 | 0.05g |
$1032.0 | 2023-09-20 | ||
| Enamine | EN300-1774008-0.1g |
2-(4,4-dimethylcyclohexyl)ethane-1-thiol |
2228681-27-2 | 0.1g |
$1081.0 | 2023-09-20 | ||
| Enamine | EN300-1774008-0.25g |
2-(4,4-dimethylcyclohexyl)ethane-1-thiol |
2228681-27-2 | 0.25g |
$1131.0 | 2023-09-20 | ||
| Enamine | EN300-1774008-0.5g |
2-(4,4-dimethylcyclohexyl)ethane-1-thiol |
2228681-27-2 | 0.5g |
$1180.0 | 2023-09-20 | ||
| Enamine | EN300-1774008-1.0g |
2-(4,4-dimethylcyclohexyl)ethane-1-thiol |
2228681-27-2 | 1g |
$1229.0 | 2023-06-03 | ||
| Enamine | EN300-1774008-2.5g |
2-(4,4-dimethylcyclohexyl)ethane-1-thiol |
2228681-27-2 | 2.5g |
$2408.0 | 2023-09-20 | ||
| Enamine | EN300-1774008-5.0g |
2-(4,4-dimethylcyclohexyl)ethane-1-thiol |
2228681-27-2 | 5g |
$3562.0 | 2023-06-03 | ||
| Enamine | EN300-1774008-10.0g |
2-(4,4-dimethylcyclohexyl)ethane-1-thiol |
2228681-27-2 | 10g |
$5283.0 | 2023-06-03 | ||
| Enamine | EN300-1774008-1g |
2-(4,4-dimethylcyclohexyl)ethane-1-thiol |
2228681-27-2 | 1g |
$1229.0 | 2023-09-20 | ||
| Enamine | EN300-1774008-5g |
2-(4,4-dimethylcyclohexyl)ethane-1-thiol |
2228681-27-2 | 5g |
$3562.0 | 2023-09-20 |
2-(4,4-dimethylcyclohexyl)ethane-1-thiol Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 2-(4,4-dimethylcyclohexyl)ethane-1-thiol
Professional Introduction to 2-(4,4-dimethylcyclohexyl)ethane-1-thiol (CAS No. 2228681-27-2)
2-(4,4-dimethylcyclohexyl)ethane-1-thiol, identified by the chemical abstracts service number 2228681-27-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, exhibits distinct chemical properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of a thiol group (-SH) appended to a branched alkyl chain derived from 4,4-dimethylcyclohexane imparts both reactivity and steric hindrance, which are critical factors in designing molecules with specific biological activities.
The synthesis of 2-(4,4-dimethylcyclohexyl)ethane-1-thiol involves intricate organic transformations, typically requiring precise control over reaction conditions to ensure high yield and purity. The dimethylcyclohexyl moiety contributes to the compound's stability while also influencing its solubility and metabolic fate, making it an attractive candidate for further derivatization. In recent years, advances in synthetic methodologies have enabled more efficient routes to this compound, facilitating its incorporation into complex molecular architectures.
One of the most compelling aspects of 2-(4,4-dimethylcyclohexyl)ethane-1-thiol is its potential application in medicinal chemistry. The thiol group is a well-known pharmacophore, capable of participating in various biochemical interactions, including redox processes and metal chelation. These properties have been leveraged in the design of drugs targeting neurological disorders, inflammation, and infectious diseases. For instance, studies have demonstrated that thiol-containing compounds can modulate enzyme activity by acting as substrates or inhibitors, thereby providing a mechanism for therapeutic intervention.
Recent research has highlighted the role of 2-(4,4-dimethylcyclohexyl)ethane-1-thiol in the development of novel antimicrobial agents. The structural features of this compound allow it to interact with bacterial cell membranes, disrupting essential biological processes. Such interactions are particularly relevant in the context of rising antibiotic resistance, where innovative chemistries are needed to combat pathogenic organisms. Preliminary studies suggest that derivatives of this compound exhibit promising activity against Gram-positive bacteria, offering a potential alternative to conventional antibiotics.
The compound's utility extends beyond antimicrobial applications. Its unique structural motif has been explored in the design of chiral auxiliaries and ligands for asymmetric catalysis. The steric environment provided by the dimethylcyclohexyl group can be tailored to influence reaction selectivity, making it a valuable tool for synthesizing enantiomerically pure compounds. This capability is particularly important in pharmaceuticals, where the efficacy and safety of drugs are highly dependent on their stereochemical configuration.
In addition to its synthetic value, 2-(4,4-dimethylcyclohexyl)ethane-1-thiol has been investigated for its potential role in material science. The thiol group's ability to form covalent bonds with metals and other functional groups has been exploited in the development of corrosion inhibitors and surface-modifying agents. These applications leverage the compound's reactivity to protect materials from degradation while maintaining their functional integrity.
The pharmacokinetic profile of 2-(4,4-dimethylcyclohexyl)ethane-1-thiol is another area of active investigation. Studies have examined how the dimethylcyclohexyl substituent affects absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is crucial for optimizing drug delivery systems and predicting clinical outcomes. Initial findings indicate that this compound exhibits moderate bioavailability and a favorable metabolic clearance rate, suggesting its potential as a lead molecule for further development.
Future directions in the study of 2-(4,4-dimethylcyclohexyl)ethane-1-thiol include exploring its role in drug discovery through high-throughput screening and structure-activity relationship (SAR) studies. By systematically modifying its chemical structure, researchers aim to identify analogs with enhanced biological activity and improved pharmacokinetic profiles. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible therapeutic benefits.
The growing interest in 2-(4,4-dimethylcyclohexyl)ethane-1-thiol underscores its significance as a building block in modern chemistry. As new synthetic techniques and analytical methods become available, the scope for applications will continue to expand. Whether used as an intermediate in drug synthesis or as a functional material component, this compound exemplifies the intersection of innovation and practicality that drives advancements in science and technology.
2228681-27-2 (2-(4,4-dimethylcyclohexyl)ethane-1-thiol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)